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For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and safety protocols for the handling of

unsealed Polonium-210 (Po-210) sources in a laboratory setting. Adherence to these

guidelines is critical to ensure the safety of all personnel and to maintain a compliant research

environment.

Introduction to Polonium-210
Polonium-210 is a highly radioactive isotope that primarily decays by emitting alpha particles

and has a physical half-life of 138 days.[1][2] While the external radiation hazard from Po-210

is minimal due to the low penetration power of alpha particles, it poses a significant internal

radiation hazard if ingested, inhaled, or absorbed through wounds.[2][3] Once inside the body,

Po-210 is highly radiotoxic and can cause severe damage to internal organs.[4]

Radiological Data and Exposure Limits
Understanding the radiological properties of Po-210 and the regulatory exposure limits is

fundamental to safe handling.
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Property Value

Half-Life 138 days[2][5]

Primary Emission Alpha Particles (~5.3 MeV)[6][7]

Secondary Emission Gamma Rays (~803 keV, <1% abundance)[6][7]

Specific Activity 4.49 x 10³ Ci/g (1.66 x 10¹⁴ Bq/g)[6]

Occupational Exposure Limits
The following tables summarize the Annual Limits on Intake (ALI) and Derived Air

Concentrations (DAC) for Polonium-210 as established by the U.S. Nuclear Regulatory

Commission (NRC). These limits are designed to keep occupational radiation exposure As Low

As Reasonably Achievable (ALARA).[5]

Table 2.2.1: Annual Limits on Intake (ALI)

Intake Route ALI (µCi) ALI (Bq)

Oral Ingestion 3E+0 1.11E+5

Inhalation 6E-1 2.22E+4

The ALI is the amount of radioactive material taken into the body of an adult worker that would

result in a committed effective dose equivalent of 5 rems (0.05 Sv).

Table 2.2.2: Derived Air Concentration (DAC)

Parameter DAC (µCi/ml) DAC (Bq/m³)

DAC 3E-10 1.11E+1

The DAC is the concentration of a given radionuclide in air which, if breathed by a reference

person for a working year of 2,000 hours under conditions of light activity, would result in an

intake of one ALI.
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Surface Contamination Limits
The following are general action limits for surface contamination by alpha emitters in restricted

and unrestricted areas. Regular monitoring is mandatory to ensure these limits are not

exceeded.

Table 2.3.1: Surface Contamination Limits for Alpha Emitters[1]

Area Type
Removable Contamination
(dpm/100 cm²)

Total (Fixed + Removable)
Contamination (dpm/100
cm²)

Unrestricted Areas 20 100 (Average), 300 (Maximum)

Restricted Areas 200 2000

Standard Operating Procedures for Handling
Unsealed Po-210
The following protocols must be strictly followed when working with unsealed Po-210 sources.

Personnel Protective Equipment (PPE)
A multi-layered approach to PPE is required to prevent internal contamination.

Primary Layer:

Disposable gloves (double-gloving is mandatory)[8]

Full-length lab coat with closed cuffs[8]

Safety glasses with side shields[8]

Closed-toe shoes[8]

Secondary Layer (for higher activity work or increased risk of aerosolization):

Disposable coveralls
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Shoe covers

Appropriate respiratory protection (e.g., N-95 or higher, as determined by a risk

assessment)[9]

Designated Work Area
All work with unsealed Po-210 must be conducted in a designated and properly equipped area.

Containment: Work must be performed within a certified fume hood, biological safety cabinet,

or glove box to control airborne contamination.[6][10]

Work Surface: The work surface must be covered with plastic-backed absorbent paper to

contain spills. This paper should be changed regularly and whenever contamination is

suspected.[6]

Labeling: The work area must be clearly demarcated with "Caution, Radioactive Material"

signs and symbols.[6]

Security: Unsealed Po-210 sources must be secured against unauthorized access or

removal. When not in use, they should be stored in a locked container in a designated

radioactive materials storage area.[8]

Experimental Workflow
The following diagram illustrates the logical workflow for a typical experiment involving

unsealed Po-210.
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Experimental Workflow for Unsealed Polonium-210 Handling
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Caption: Workflow for handling unsealed Polonium-210.
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Key Experimental Protocols
Protocol for Surface Contamination Survey (Wipe Test)
This protocol is essential for detecting removable contamination.

Materials:

Filter paper or soft absorbent paper of a known surface area (e.g., 100 cm²).

Forceps or tongs.

Labeled envelopes or bags for wipe samples.

Survey map of the laboratory.

Appropriate counting instrument (e.g., liquid scintillation counter or gas-flow proportional

counter).

Procedure:

1. Wearing appropriate PPE, use forceps to handle the filter paper.

2. Wipe a 10 cm x 10 cm (100 cm²) area of the surface to be tested with moderate pressure.

3. Place the wipe sample in a labeled container.

4. Repeat for all designated survey locations as indicated on the lab map.

5. Measure the activity on each wipe using a calibrated instrument.

6. Calculate the removable surface contamination in dpm/100 cm² and compare with the

limits in Table 2.3.1.

7. If contamination is found above the action limits, decontaminate the area and resurvey.

Protocol for Minor Spill of Unsealed Po-210
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A minor spill is defined as a small volume of low-activity liquid that is contained within the

designated work area.

Alert: Immediately notify all personnel in the vicinity of the spill.

Contain: Cover the spill with absorbent paper.[11][12]

Isolate: Restrict access to the affected area.

Decontaminate:

Wearing double gloves, a lab coat, and safety glasses, carefully clean the spill from the

outer edge inward using absorbent paper.[13]

Place all contaminated materials into a designated radioactive waste bag.[11]

Survey:

Perform a wipe test of the decontaminated area to ensure it is below the release limits.

Survey your hands, shoes, and clothing for any contamination.[12]

Report: Report the incident to the Radiation Safety Officer (RSO).

Protocol for Major Spill or Personnel Contamination
A major spill involves a larger volume, higher activity, airborne contamination, or occurs outside

of a containment device. Any instance of personnel contamination is treated as a major event.

STOP: Cease all work immediately.

WARN: Alert all personnel to evacuate the immediate area.

ISOLATE: Secure the laboratory to prevent entry. Post a warning sign on the door.

NOTIFY: Contact the facility's Radiation Safety Officer (RSO) and emergency services

immediately.[11][12]

PERSONNEL DECONTAMINATION:
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If clothing is contaminated, remove it immediately, taking care not to spread the

contamination.

If skin is contaminated, wash the affected area gently with lukewarm water and mild soap.

Do not abrade the skin.[14]

Seek immediate medical attention and follow the instructions of the RSO.

Waste Management and Disposal
Proper management of radioactive waste is crucial to prevent environmental contamination and

ensure regulatory compliance.

Segregation: Segregate Po-210 waste from other radioactive and non-radioactive waste

streams.[10]

Containment: All solid waste (e.g., gloves, absorbent paper, pipette tips) should be placed in

clearly labeled, durable, and sealed containers. Liquid waste should be stored in labeled,

leak-proof containers.

Labeling: All waste containers must be labeled with the "Caution, Radioactive Material"

symbol, the isotope (Po-210), the activity level, and the date.[6]

Disposal: All Po-210 waste must be disposed of through the institution's approved

radioactive waste disposal program.

Dosimetry and Bioassays
Dosimetry: While external dosimetry badges are standard for radiation workers, they are not

effective for detecting alpha radiation. Ring dosimeters may be required when handling stock

solutions to monitor for potential beta/gamma exposure from daughter products, although

this is generally low.[1][5]

Bioassays: A bioassay program (e.g., urinalysis) may be required for personnel working with

significant quantities of unsealed Po-210 to monitor for internal uptake.[10] The frequency

and necessity of bioassays will be determined by the RSO based on the scope and scale of

the research.
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By implementing these detailed protocols and maintaining a strong safety culture, researchers

can work safely with unsealed Polonium-210 sources, minimizing the risk of contamination and

ensuring a secure laboratory environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Appendix IV: Boston University / Boston Medical Center Contamination Action Limits for
Release | Office of Research [bu.edu]

2. ena-norm.eu [ena-norm.eu]

3. hpschapters.org [hpschapters.org]

4. floridahealth.gov [floridahealth.gov]

5. iaea.org [iaea.org]

6. ena-norm.eu [ena-norm.eu]

7. epa-prgs.ornl.gov [epa-prgs.ornl.gov]

8. pnnl.gov [pnnl.gov]

9. downloads.regulations.gov [downloads.regulations.gov]

10. www-pub.iaea.org [www-pub.iaea.org]

11. Sievert - Wikipedia [en.wikipedia.org]

12. dhss.delaware.gov [dhss.delaware.gov]

13. cnsc-ccsn.gc.ca [cnsc-ccsn.gc.ca]

14. Detection of Polonium-210 in Environmental, Biological and Food Samples: A Review -
PMC [pmc.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Application Notes and Protocols for Handling Unsealed
Polonium-210 Sources]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b076709#laboratory-safety-protocols-for-handling-
unsealed-polonium-210-sources]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 10 Tech Support

https://www.benchchem.com/product/b076709?utm_src=pdf-custom-synthesis
https://www.bu.edu/research/ethics-compliance/safety/radiation-safety/radioisotope-use-manual/appendix-iv-boston-university-boston-medical-center-contamination-action-limits-for-release/
https://www.bu.edu/research/ethics-compliance/safety/radiation-safety/radioisotope-use-manual/appendix-iv-boston-university-boston-medical-center-contamination-action-limits-for-release/
https://ena-norm.eu/wp-content/uploads/2024/04/V.h.2.pdf
http://www.hpschapters.org/northcarolina/NSDS/210PoPDF.pdf
https://www.floridahealth.gov/environmental-health/radiation-control/_documents/regs/IBR-64E-5.101-Att-1-64A-ALI-s-DACs-Effluent-Conc-1-12-26-2013.pdf
https://www.iaea.org/sites/default/files/22/05/5._corrected_surface_contamination_measurement_.pdf
https://ena-norm.eu/wp-content/uploads/2024/04/N3_2.5.pdf
https://epa-prgs.ornl.gov/radionuclides/documents/520-1-88-020.pdf
https://www.pnnl.gov/main/publications/external/technical_reports/PNNL-18690.pdf
https://downloads.regulations.gov/NRC-2020-0278-0002/content.pdf
https://www-pub.iaea.org/MTCD/Publications/PDF/P1077_scr.pdf
https://en.wikipedia.org/wiki/Sievert
https://dhss.delaware.gov/wp-content/uploads/sites/10/dph/pdf/Polonium_FAQ_PUB_ENG_0323.pdf
https://www.cnsc-ccsn.gc.ca/eng/resources/fact-sheets/polonium-210/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10488615/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10488615/
https://www.benchchem.com/product/b076709#laboratory-safety-protocols-for-handling-unsealed-polonium-210-sources
https://www.benchchem.com/product/b076709#laboratory-safety-protocols-for-handling-unsealed-polonium-210-sources
https://www.benchchem.com/product/b076709#laboratory-safety-protocols-for-handling-unsealed-polonium-210-sources
https://www.benchchem.com/product/b076709#laboratory-safety-protocols-for-handling-unsealed-polonium-210-sources
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b076709?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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